2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(2,4-dimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H17N5O3/c1-24-13-8-7-12(16(9-13)25-2)10-18-20-17(23)11-22-15-6-4-3-5-14(15)19-21-22/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key: LIRDYQOMTCSPED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2)OC
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide, also known as BTA-EDA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide is not fully understood, but it is believed to involve the chelation of metal ions and the formation of stable complexes. 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been shown to selectively chelate copper ions, which are involved in various biological processes, including angiogenesis and oxidative stress.
Biochemical and Physiological Effects:
2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been shown to exhibit various biochemical and physiological effects, including the inhibition of tumor cell growth, the inhibition of bacterial and viral growth, and the inhibition of metal-induced oxidative stress. 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has also been shown to modulate the activity of various enzymes, including tyrosinase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide is its high selectivity for copper ions, which allows for the detection and quantification of copper in complex matrices. However, one limitation of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide is its potential toxicity, which may limit its use in vivo. Additionally, the synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide can be challenging, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide. One direction is the development of new synthetic methods for 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide that are more efficient and scalable. Another direction is the investigation of the potential applications of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide in nanotechnology, where it could be used as a building block for the synthesis of metal-organic frameworks. Additionally, the development of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide derivatives with improved selectivity and reduced toxicity could lead to new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide involves the reaction of 2-(1H-1,2,3-benzotriazol-1-yl)acetic acid with 2,4-dimethoxybenzaldehyde in the presence of hydrazine hydrate. The resulting product is a yellow solid with a melting point of 237-239°C.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been shown to exhibit antitumor, antimicrobial, and antiviral activities. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been used as a corrosion inhibitor for metals and as a fluorescent probe for detecting metal ions. In analytical chemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(2,4-dimethoxybenzylidene)acetohydrazide has been used as a chelating agent for the determination of metal ions in complex matrices.